Cas no 307343-50-6 (Ethyl 2-Amino-4-(1,1'-biphenyl-4-yl)thiophene-3-carboxylate)

Ethyl 2-Amino-4-(1,1'-biphenyl-4-yl)thiophene-3-carboxylate structure
307343-50-6 structure
Product Name:Ethyl 2-Amino-4-(1,1'-biphenyl-4-yl)thiophene-3-carboxylate
CAS No:307343-50-6
MF:C19H17NO2S
MW:323.40878367424
MDL:MFCD01912029
CID:300355
PubChem ID:722488
Update Time:2025-04-19

Ethyl 2-Amino-4-(1,1'-biphenyl-4-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, 2-amino-4-[1,1'-biphenyl]-4-yl-, ethyl ester
    • Ethyl 2-amino-4-(1,1'-biphenyl-4-yl)thiophene-3-carboxylate
    • ethyl 2-amino-4-(4-phenylphenyl)thiophene-3-carboxylate
    • ETHYL 2-AMINO-4-[1,1'-BIPHENYL]-4-YL-3-THIOPHENECARBOXYLATE
    • ethyl 2-amino-4-(biphenyl-4-yl)thiophene-3-carboxylate
    • Ethyl 4-([1,1'-biphenyl]-4-yl)-2-aminothiophene-3-carboxylate
    • ETHYL 2-AMINO-4-(1,1'-BIPHENYL)-4-YL-3-THIOPHENE CARBOXYLATE
    • AKOS000266846
    • J-520693
    • BIM-0001182.P001
    • CBMicro_001199
    • SMSF0010421
    • SCHEMBL689452
    • MFCD01912029
    • ethyl 2-amino-4-{[1,1'-biphenyl]-4-yl}thiophene-3-carboxylate
    • Ethyl 2-amino-4-[1,1-biphenyl]-4-yl-3-thiophenecarboxylate
    • EN300-76442
    • AS-73007
    • Ethyl 2-amino-4-([1,1'-biphenyl]-4-yl)thiophene-3-carboxylate
    • AF-399/13278047
    • 307343-50-6
    • DTXSID80352296
    • FT-0687876
    • 3-Thiophenecarboxylic acid, 2-amino-4-[1,1'-biphenyl]-4-yl-, ethyl ester
    • Z56779540
    • METHYL4-CYANO-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
    • CB02536
    • STK441081
    • ALBB-001718
    • DB-012636
    • BBL017100
    • Ethyl 2-Amino-4-(1,1'-biphenyl-4-yl)thiophene-3-carboxylate
    • MDL: MFCD01912029
    • Inchi: 1S/C19H17NO2S/c1-2-22-19(21)17-16(12-23-18(17)20)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-12H,2,20H2,1H3
    • InChI Key: GGRXYEXAHRYAIO-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C(=C1)C1C=CC(C2C=CC=CC=2)=CC=1)N

Computed Properties

  • Exact Mass: 323.09800
  • Monoisotopic Mass: 323.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.3
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.215
  • Boiling Point: 509.6°Cat760mmHg
  • Flash Point: 262°C
  • Refractive Index: 1.628
  • PSA: 80.56000
  • LogP: 5.42220

Ethyl 2-Amino-4-(1,1'-biphenyl-4-yl)thiophene-3-carboxylate Security Information

Ethyl 2-Amino-4-(1,1'-biphenyl-4-yl)thiophene-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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